Cas no 1448044-04-9 (2-(cyclopentylthio)-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide)

• Product Name: 2-(cyclopentylthio)-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide
• CAS No: 1448044-04-9
• MF: C₁₆H₂₀N₂O₂S
• MW: 304.407202720642
• CID: 6277814
• PubChem ID: 71806365
• Update Time: 2025-05-21

2-(cyclopentylthio)-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• F6436-0798
• 2-cyclopentylsulfanyl-N-(1-oxo-3,4-dihydro-2H-isoquinolin-7-yl)acetamide
• 1448044-04-9
• 2-(cyclopentylthio)-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide
• AKOS024559109
• VU0549115-1
• 2-(cyclopentylsulfanyl)-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide

• Inchi： 1S/C16H20N2O2S/c19-15(10-21-13-3-1-2-4-13)18-12-6-5-11-7-8-17-16(20)14(11)9-12/h5-6,9,13H,1-4,7-8,10H2,(H,17,20)(H,18,19)
• InChI Key： CIRVYBPBHZVPGC-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC2=C(C(NCC2)=O)C=1)=O)C1CCCC1

Computed Properties

• Exact Mass: 304.12454906g/mol
• Monoisotopic Mass: 304.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 2-(cyclopentylthio)-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide

Recent Advances in the Study of 2-(cyclopentylthio)-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide (CAS: 1448044-04-9)

The compound 2-(cyclopentylthio)-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide (CAS: 1448044-04-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This small molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-(cyclopentylthio)-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide to enhance its pharmacological properties. Researchers have employed various synthetic routes to improve yield and purity, with particular emphasis on the cyclopentylthio and tetrahydroisoquinolin moieties, which are critical for its biological activity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity of the synthesized compounds.

In vitro and in vivo studies have demonstrated that 2-(cyclopentylthio)-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide exhibits promising activity against specific molecular targets. For instance, it has been shown to modulate key signaling pathways involved in inflammation and cancer progression. Mechanistic studies suggest that the compound acts as an inhibitor of certain kinases, which are often dysregulated in various diseases. These findings highlight its potential as a lead compound for the development of novel therapeutics.

Pharmacokinetic and toxicity assessments of 2-(cyclopentylthio)-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide have also been conducted to evaluate its suitability for clinical development. Preliminary data indicate favorable absorption and distribution profiles, although further optimization may be required to address metabolic stability and potential off-target effects. These studies are crucial for advancing the compound through the drug development pipeline.

In conclusion, 2-(cyclopentylthio)-N-(1-oxo-1,2,3,4-tetrahydroisoquinolin-7-yl)acetamide represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic potential in preclinical and clinical settings.